Cas no 2228162-11-4 (4-(1-bromo-2-methylpropan-2-yl)-2-chlorothiophene)

• Product Name: 4-(1-bromo-2-methylpropan-2-yl)-2-chlorothiophene
• CAS No: 2228162-11-4
• MF: C₈H₁₀BrClS
• MW: 253.586999416351
• CID: 6410314
• PubChem ID: 165643103
• Update Time: 2025-08-02

4-(1-bromo-2-methylpropan-2-yl)-2-chlorothiophene Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromo-2-methylpropan-2-yl)-2-chlorothiophene
• 2228162-11-4
• EN300-1921903

• Inchi： 1S/C8H10BrClS/c1-8(2,5-9)6-3-7(10)11-4-6/h3-4H,5H2,1-2H3
• InChI Key： BAQFCZAOPYOZIZ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=CSC(=C1)Cl

Computed Properties

• Exact Mass: 251.93751g/mol
• Monoisotopic Mass: 251.93751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 28.2Ų

Additional information on 4-(1-bromo-2-methylpropan-2-yl)-2-chlorothiophene

4-(1-Bromo-2-Methylpropan-2-yl)-2-Chlorothiophene: A Comprehensive Overview

The compound 4-(1-bromo-2-methylpropan-2-yl)-2-chlorothiophene, identified by the CAS number NO 2228162-11-4, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a brominated isopropyl group and a chlorine atom. The thiophene ring, a five-membered aromatic heterocycle containing one sulfur atom, serves as the core structure of this compound, while the substituents at positions 4 and 2 introduce specific electronic and steric effects that influence its chemical reactivity and applications.

Recent studies have highlighted the importance of thiophene derivatives in various areas of chemistry, including materials science, pharmacology, and electronics. The presence of halogen substituents, such as bromine and chlorine, in 4-(1-bromo-2-methylpropan-2-yl)-2-chlorothiophene makes it particularly valuable for applications requiring high reactivity and selectivity in organic reactions. For instance, the bromine substituent can act as a leaving group in substitution reactions, enabling the formation of diverse derivatives with tailored properties.

The synthesis of 4-(1-bromo-2-methylpropan-2-yl)-2-chlorothiophene typically involves multi-step processes that combine principles from aromatic chemistry and organometallic synthesis. One common approach involves the chlorination of an unsubstituted thiophene derivative followed by bromination at specific positions to achieve the desired substitution pattern. The use of directing groups and precise control over reaction conditions are critical to ensuring high yields and product purity.

In terms of applications, 4-(1-bromo-2-methylpropan-2-yl)-chlorothiophene has shown promise in the development of advanced materials, particularly in the field of optoelectronics. Its electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has demonstrated that incorporating this compound into conjugated polymers can enhance their charge transport properties, leading to improved device performance.

Beyond its material science applications, 4-(1-bromo-isopropyl)-chlorothiophene has also been explored for its potential in medicinal chemistry. The thiophene ring is known for its ability to interact with biological systems through various non-covalent interactions, making it a valuable scaffold for drug design. Substituents such as bromine and chlorine can further modulate the compound's bioavailability and pharmacokinetic properties.

The structural versatility of CAS NO 2281660799 allows for a wide range of modifications to tailor its properties for specific applications. For example, replacing the bromine or chlorine substituents with other functional groups can lead to derivatives with enhanced stability or reactivity. This adaptability underscores the importance of this compound as a building block in modern organic synthesis.

In conclusion, 4-(1-bromo-isopropyl)-chlorothiophene, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. Its role as an intermediate in complex molecule synthesis and its potential in advanced materials highlight its significance in contemporary chemistry.